Cas no 1152566-94-3 ((3-fluoro-4-methylphenyl)methyl(propan-2-yl)amine)

• Product Name: (3-fluoro-4-methylphenyl)methyl(propan-2-yl)amine
• CAS No: 1152566-94-3
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• CID: 5166722
• PubChem ID: 43131885
• Update Time: 2026-03-04

(3-fluoro-4-methylphenyl)methyl(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-fluoro-4-methyl-N-(1-methylethyl)-
• (3-fluoro-4-methylphenyl)methyl(propan-2-yl)amine

• Inchi： 1S/C11H16FN/c1-8(2)13-7-10-5-4-9(3)11(12)6-10/h4-6,8,13H,7H2,1-3H3
• InChI Key： IXCNWOMIWXEJQI-UHFFFAOYSA-N
• SMILES： C1(CNC(C)C)=CC=C(C)C(F)=C1

Additional information on (3-fluoro-4-methylphenyl)methyl(propan-2-yl)amine

Comprehensive Overview of (3-fluoro-4-methylphenyl)methyl(propan-2-yl)amine (CAS No. 1152566-94-3)

(3-fluoro-4-methylphenyl)methyl(propan-2-yl)amine, with the CAS number 1152566-94-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of arylalkylamines, characterized by the presence of a fluorine atom and a methyl group on the phenyl ring, which significantly influences its chemical reactivity and biological activity. Researchers are particularly interested in its potential applications due to its unique structural features, which include a propan-2-ylamine moiety attached to a fluorinated aromatic ring.

The compound's molecular structure plays a pivotal role in its interactions with biological targets. The fluoro and methyl substituents on the phenyl ring enhance its lipophilicity, making it a candidate for drug discovery programs targeting central nervous system (CNS) disorders. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the development of selective enzyme inhibitors and receptor modulators. Its CAS No. 1152566-94-3 is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry.

In the context of green chemistry and sustainable synthesis, (3-fluoro-4-methylphenyl)methyl(propan-2-yl)amine has been investigated for its compatibility with catalytic processes and solvent-free reactions. These advancements align with the growing demand for environmentally friendly synthetic routes, a topic highly prioritized by researchers and regulatory bodies. The compound's stability under various conditions also makes it a valuable intermediate in multi-step synthesis, further driving its popularity in organic chemistry circles.

From a commercial perspective, the demand for CAS No. 1152566-94-3 has risen due to its utility in high-throughput screening and combinatorial chemistry. Pharmaceutical companies are leveraging its structural versatility to design libraries of analogs for drug candidate optimization. Additionally, its fluorinated aromatic core is of interest in agrochemical research, where such motifs are known to enhance the bioactivity of pesticides and herbicides.

The compound's spectroscopic properties, including its NMR and mass spectrometry profiles, have been well-documented, aiding in its identification and purity assessment. Analytical chemists often reference 1152566-94-3 when developing quality control protocols for similar amine derivatives. Its chromatographic behavior has also been studied, providing insights into its separation from complex mixtures—a critical aspect in process chemistry.

Emerging trends in AI-driven drug discovery have further highlighted the importance of (3-fluoro-4-methylphenyl)methyl(propan-2-yl)amine. Machine learning models frequently incorporate its structural data to predict ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) of new chemical entities. This intersection of computational chemistry and experimental validation underscores the compound's role in accelerating hit-to-lead transitions.

In summary, (3-fluoro-4-methylphenyl)methyl(propan-2-yl)amine (CAS No. 1152566-94-3) is a multifaceted compound with broad applications in pharmaceutical research, agrochemical development, and methodology innovation. Its structural uniqueness and compatibility with modern synthetic and analytical techniques ensure its continued relevance in scientific advancements. As research progresses, this compound is poised to remain a key player in the design of next-generation bioactive molecules.